Cas no 165258-69-5 (2,4-Pyrimidinediamine,N2-ethyl-6-fluoro-)
165258-69-5 structure
Product Name:2,4-Pyrimidinediamine,N2-ethyl-6-fluoro-
CAS No:165258-69-5
MF:C6H9FN4
MW:156.160863637924
CID:110548
PubChem ID:15274273
Update Time:2025-04-18
2,4-Pyrimidinediamine,N2-ethyl-6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,N2-ethyl-6-fluoro-
- N<sup>2</sup>-Ethyl-6-fluoro-2,4-pyrimidinediamine
- 2,4-Pyrimidinediamine,N2-ethyl-6-fluoro-(9CI)
- DTXSID101280418
- N2-Ethyl-6-fluoropyrimidine-2,4-diamine
- N2-Ethyl-6-fluoro-2,4-pyrimidinediamine
- 165258-69-5
- 2-N-ethyl-6-fluoropyrimidine-2,4-diamine
-
- Inchi: 1S/C6H9FN4/c1-2-9-6-10-4(7)3-5(8)11-6/h3H,2H2,1H3,(H3,8,9,10,11)
- InChI Key: UIBIGSQXWYSSDH-UHFFFAOYSA-N
- SMILES: FC1C=C(N)N=C(N=1)NCC
Computed Properties
- Exact Mass: 156.08127
- Monoisotopic Mass: 156.08112447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 63.83
2,4-Pyrimidinediamine,N2-ethyl-6-fluoro- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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